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Compound of Interest

Compound Name: 5-Chloro-2-(2-ethoxyethoxy)aniline
CAS No.: 946772-83-4
Cat. No.: B3173088
. J

Substituted anilines are a cornerstone of medicinal chemistry and materials science, serving as
versatile scaffolds for a wide range of applications.[1] Their unique structural and electronic
properties, which can be finely tuned through substitution, make them indispensable building
blocks in the synthesis of pharmaceuticals, agrochemicals, and dyes.[1][2] The aniline moiety's
ability to form crucial hydrogen bonds and participate in various non-covalent interactions with
biological targets makes it a "privileged structure” in drug discovery, particularly in the
development of enzyme inhibitors and receptor modulators.[1][3]

The subject of this guide, 5-Chloro-2-(2-ethoxyethoxy)aniline, is a member of this important
class of compounds. The presence of a chlorine atom, an ethoxyethoxy group, and the aniline
core provides a unique combination of steric and electronic features that can be exploited in
the design of novel molecules with specific biological activities. While direct documentation of
this specific molecule is limited, its properties and synthetic routes can be understood through
the extensive research on analogous substituted anilines.

CAS Number and Physicochemical Properties

A specific CAS (Chemical Abstracts Service) number for 5-Chloro-2-(2-ethoxyethoxy)aniline
is not readily found in major chemical databases, suggesting it may be a novel or less common
compound. However, based on its structure, we can predict its key physicochemical properties.
The properties of aniline derivatives are significantly influenced by the nature and position of
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substituents on the aromatic ring.[4][5][6] For instance, electron-donating groups generally
increase the basicity (pKa) of the aniline, while electron-withdrawing groups decrease it.[4][5]

Property Predicted Value/lnformation
Molecular Formula C10H14CINO2

Molecular Weight 215.68 g/mol

Appearance Likely a liquid or low-melting solid

The ethoxyethoxy group is weakly electron-
donating, which would slightly increase the pKa

relative to aniline (pKa = 4.6). The para-chloro

pKa : : : : ,
substituent is electron-withdrawing, which would
decrease the pKa. The net effect would likely
result in a pKa slightly lower than that of aniline.
Expected to have low solubility in water and

Solubility good solubility in common organic solvents like

ethanol, methanol, and dichloromethane.

Synthesis and Reaction Mechanisms

The synthesis of 5-Chloro-2-(2-ethoxyethoxy)aniline can be approached through established
synthetic methodologies for forming ether linkages and preparing anilines. A plausible and
efficient synthetic strategy involves a two-step process: the formation of the ether bond
followed by the reduction of a nitro group.

Synthetic Pathway Overview

A common route would start with a readily available precursor like 4-chloro-2-nitrophenol. The
synthesis would proceed via a Williamson ether synthesis to introduce the 2-ethoxyethoxy side
chain, followed by the reduction of the nitro group to the desired aniline.

Williamson Ether Synthesis Reduction
4-Chloro-2-nitrophenol 2-bromoethyl ethyl ether, Base 1-Chloro-2-(2-ethoxyethoxy)-4-nitrobenzene €.g., SnCI2/HCI or H2/Pd-C 5-ChIor0-2-(2-ethoxyethoxy)aniIine)
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Caption: General synthetic pathway for 5-Chloro-2-(2-ethoxyethoxy)aniline.

Experimental Protocols

Protocol 1: Synthesis of 1-Chloro-2-(2-ethoxyethoxy)-4-nitrobenzene (Intermediate)

This protocol describes the Williamson ether synthesis to form the ether linkage.[7][8][9][10]
This reaction proceeds via an SN2 mechanism where the phenoxide ion acts as a nucleophile.
[91[10][11]

o Materials:

o 4-Chloro-2-nitrophenol

[¢]

2-Bromoethyl ethyl ether (or 2-chloroethyl ethyl ether)

[e]

Potassium carbonate (K2CO3) or sodium hydride (NaH) as a base

o

Acetone or N,N-dimethylformamide (DMF) as a solvent

[¢]

Standard laboratory glassware, including a round-bottom flask, condenser, and magnetic
stirrer.

e Procedure:

o To a stirred solution of 4-chloro-2-nitrophenol in the chosen solvent, add the base (e.g.,
1.5 equivalents of K2CO3).

o Add 2-bromoethyl ethyl ether (1.2 equivalents) to the mixture.

o Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography
(TLC).

o Once the reaction is complete, cool the mixture to room temperature and filter off any
inorganic salts.

o Remove the solvent under reduced pressure.
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o Purify the crude product by column chromatography on silica gel to obtain the desired
intermediate.

Protocol 2: Synthesis of 5-Chloro-2-(2-ethoxyethoxy)aniline (Final Product)
This protocol describes the reduction of the nitro group to an aniline.[2][12]
o Materials:

o 1-Chloro-2-(2-ethoxyethoxy)-4-nitrobenzene

o Tin(Il) chloride dihydrate (SnCI2-2H20) and concentrated hydrochloric acid (HCI), or
hydrogen gas (H2) with a palladium on carbon (Pd/C) catalyst.

o Ethyl acetate or ethanol as a solvent.
o Sodium bicarbonate (NaHCO3) or sodium hydroxide (NaOH) solution for neutralization.

e Procedure (using SnCI2/HCI):

[e]

Dissolve the nitro-intermediate in ethyl acetate or ethanol.
o Add an excess of SnCI2-2H20 (typically 3-5 equivalents) and concentrated HCI.

o Stir the mixture at room temperature or with gentle heating until the reaction is complete
(monitored by TLC).

o Cool the reaction mixture and carefully neutralize it with a saturated solution of NaHCO3
or a dilute NaOH solution until the pH is basic.

o Extract the product with ethyl acetate.

o Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter,
and concentrate under reduced pressure to yield the crude product.

o Purify the crude product by column chromatography or distillation under reduced pressure.

Applications in Research and Drug Development
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Substituted anilines are of paramount importance in drug discovery.[1][3][13][14] The chloro
and alkoxy substituents in 5-Chloro-2-(2-ethoxyethoxy)aniline can significantly influence its
pharmacological properties.[15] Chloro-containing molecules are prevalent in FDA-approved
drugs, contributing to improved metabolic stability and binding affinity.[16]

This compound is a valuable precursor for synthesizing molecules with a wide range of
pharmacological activities, particularly in oncology.[14] For instance, substituted anilines are
core components of many kinase inhibitors.[3][14]
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Caption: Aniline derivatives as ATP-competitive kinase inhibitors.

Analytical Characterization

The characterization of a newly synthesized compound like 5-Chloro-2-(2-
ethoxyethoxy)aniline is crucial to confirm its structure and purity.[17] A combination of
spectroscopic and chromatographic techniques is employed.[17][18][19]

Spectroscopic and Chromatographic Workflow
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Caption: Typical workflow for the characterization of a synthesized aniline derivative.

Expected Spectral Data

1H NMR: The spectrum would show characteristic signals for the aromatic protons, the
protons of the ethoxyethoxy group, and a broad singlet for the amine protons.[20]

13C NMR: The spectrum would display signals for all the unique carbon atoms in the
molecule, including those in the aromatic ring and the aliphatic side chain.[20]

IR Spectroscopy: Key absorption bands would be observed for the N-H stretching of the
primary amine (around 3300-3500 cm~1), C-O stretching of the ether (around 1050-1150
cm~1), and C-Cl stretching.[20][21]

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to
the molecular weight of the compound, along with a characteristic isotopic pattern due to the
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presence of chlorine.[17]

Safety and Handling

Aromatic amines, including chloroanilines, should be handled with care due to their potential
toxicity.[22][23][24][25][26][27] They can be harmful if inhaled, ingested, or absorbed through
the skin.[22][25][26]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, chemical-resistant gloves, and a lab coat.[24] Work in a well-ventilated area or a
fume hood.

e Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances
like strong oxidizing agents.[24]

» Disposal: Dispose of waste according to local regulations for hazardous materials.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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